Cas no 2228911-30-4 (2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228911-30-4
• MF: C₇H₆Cl₂FNO₂S
• MW: 258.097442150116
• CID: 5825789
• PubChem ID: 165713913
• Update Time: 2025-06-12

2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride
• 2228911-30-4
• EN300-1991288

• Inchi： 1S/C7H6Cl2FNO2S/c8-5-3-6(9)7(11-4-5)1-2-14(10,12)13/h3-4H,1-2H2
• InChI Key： XYZXEMWZBFJWKT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CCS(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 256.9480332g/mol
• Monoisotopic Mass: 256.9480332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride

Recent Advances in the Study of 2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl Fluoride (CAS: 2228911-30-4)

The compound 2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride (CAS: 2228911-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique properties as a sulfonyl fluoride-based covalent inhibitor. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of 2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride as a selective and irreversible inhibitor of serine hydrolases, a class of enzymes implicated in various disease pathways. Its ability to form covalent bonds with active-site serine residues makes it a valuable tool for target validation and drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific hydrolases involved in inflammatory responses, suggesting potential applications in autoimmune diseases.

The synthetic pathway for 2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride has been optimized in recent work, with researchers reporting improved yields and purity through a novel chloropyridine sulfonylation process. The compound's stability under physiological conditions has also been characterized, with particular attention to its reactivity profile in biological systems. These advancements have facilitated its use in proteomic studies aimed at identifying novel drug targets.

In the context of drug development, 2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride has shown promise as a warhead for targeted covalent inhibitors. Its selectivity profile, as revealed by activity-based protein profiling (ABPP) studies, suggests it may offer advantages over traditional sulfonyl fluoride derivatives in terms of off-target effects. Current research is exploring its potential in oncology, particularly in targeting cancer-associated hydrolases that are resistant to conventional therapies.

Future directions for research on 2-(3,5-dichloropyridin-2-yl)ethane-1-sulfonyl fluoride include further optimization of its pharmacological properties and expansion of its applications in chemical biology. The compound's unique combination of reactivity and selectivity positions it as a valuable tool for both basic research and therapeutic development. Ongoing studies are investigating its potential in neurodegenerative diseases, where modulation of specific hydrolase activity may offer neuroprotective effects.